Cas no 2229456-93-1 (O-{1-(1,3-thiazol-2-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(1,3-thiazol-2-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229456-93-1
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 6042843
• PubChem ID: 165967722
• Update Time: 2025-05-21

O-{1-(1,3-thiazol-2-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(1,3-thiazol-2-yl)cyclopropylmethyl}hydroxylamine
• 2229456-93-1
• EN300-1801770
• O-{[1-(1,3-thiazol-2-yl)cyclopropyl]methyl}hydroxylamine

• Inchi： 1S/C7H10N2OS/c8-10-5-7(1-2-7)6-9-3-4-11-6/h3-4H,1-2,5,8H2
• InChI Key： KLFKDWRQBPDAHY-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1(CON)CC1

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.4Ų

Additional information on O-{1-(1,3-thiazol-2-yl)cyclopropylmethyl}hydroxylamine

Comprehensive Overview of O-{1-(1,3-thiazol-2-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2229456-93-1)

O-{1-(1,3-thiazol-2-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2229456-93-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a 1,3-thiazole ring with a cyclopropylmethyl group, linked to a hydroxylamine functional group. This combination of structural motifs makes it a versatile intermediate for the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications.

One of the most intriguing aspects of O-{1-(1,3-thiazol-2-yl)cyclopropylmethyl}hydroxylamine is its potential role in the development of novel antimicrobial agents. The 1,3-thiazole moiety is a well-known pharmacophore found in many FDA-approved drugs, including antibiotics and antifungals. Researchers are actively exploring derivatives of this compound to address the growing global challenge of antimicrobial resistance (AMR), a topic that has become a major focus in both scientific and public health discussions.

In addition to its pharmaceutical applications, O-{1-(1,3-thiazol-2-yl)cyclopropylmethyl}hydroxylamine has shown promise in agrochemical research. The cyclopropylmethyl group is a common structural element in many modern pesticides and herbicides. Recent studies suggest that derivatives of this compound could lead to more environmentally friendly crop protection solutions, aligning with the increasing demand for sustainable agriculture practices.

The synthesis of O-{1-(1,3-thiazol-2-yl)cyclopropylmethyl}hydroxylamine typically involves multi-step organic reactions, with careful attention to the stability of the hydroxylamine group. This functional group is known for its reactivity, making it both a valuable synthetic handle and a challenge to work with. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve the efficiency and safety of its production.

From a mechanistic perspective, the biological activity of O-{1-(1,3-thiazol-2-yl)cyclopropylmethyl}hydroxylamine derivatives is believed to stem from their ability to interact with various enzyme systems. The compound's structure allows for potential hydrogen bonding and π-stacking interactions, which are crucial for binding to biological targets. This has led to its investigation in several therapeutic areas, including central nervous system (CNS) disorders and metabolic diseases.

The market potential for O-{1-(1,3-thiazol-2-yl)cyclopropylmethyl}hydroxylamine is significant, particularly in the context of personalized medicine and precision agriculture. As the pharmaceutical industry shifts toward more targeted therapies and the agricultural sector seeks solutions with reduced environmental impact, intermediates like this compound are becoming increasingly valuable. Recent patent filings indicate growing commercial interest in its applications.

Quality control and analytical characterization of O-{1-(1,3-thiazol-2-yl)cyclopropylmethyl}hydroxylamine require sophisticated techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for research and potential commercial applications.

Looking to the future, researchers are particularly excited about the potential of O-{1-(1,3-thiazol-2-yl)cyclopropylmethyl}hydroxylamine in combinatorial chemistry and high-throughput screening platforms. Its structural versatility makes it an excellent candidate for generating diverse libraries of compounds for biological evaluation. This approach aligns well with current trends in drug discovery that emphasize rapid identification of lead compounds.

Environmental considerations are also important when working with O-{1-(1,3-thiazol-2-yl)cyclopropylmethyl}hydroxylamine. While the compound itself is not classified as hazardous, proper laboratory safety protocols should always be followed during its handling and storage. Researchers are increasingly focusing on green chemistry principles when developing synthetic routes for this and similar compounds.

In conclusion, O-{1-(1,3-thiazol-2-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2229456-93-1) represents an important building block in modern chemical research. Its unique structural features and potential applications in pharmaceuticals and agriculture make it a compound of significant interest to both academic and industrial researchers. As scientific understanding of its properties and applications continues to grow, we can expect to see increasing innovation surrounding this versatile molecule.